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Compound of Interest

5-Bromo-2-iodo-3-
Compound Name: _
methoxypyrazine

Cat. No.: B022230

Comprehensive Safety & Handling Guide: 5-Bromo-
2-iodo-3-methoxypyrazine

As Senior Application Scientists, our commitment extends beyond supplying high-quality
reagents. We aim to empower your research by providing the critical safety and operational
intelligence needed to handle specialized chemical intermediates with confidence and
precision. This guide offers a detailed protocol for the safe handling and disposal of 5-Bromo-
2-iodo-3-methoxypyrazine (CAS No. 476622-89-6), grounded in established safety standards
and an expert understanding of its chemical nature.

Immediate Safety Briefing: Hazard Profile

5-Bromo-2-iodo-3-methoxypyrazine is a halogenated heterocyclic compound. While specific
toxicity data is limited, its structure and the available safety classifications demand a cautious
approach. The Globally Harmonized System (GHS) of Classification and Labelling of
Chemicals provides the foundational safety information for this compound.[1][2][3]

The primary hazards are associated with irritation and acute toxicity.[1][4] Understanding these
risks is the first step in implementing an effective safety protocol. The causality is direct: the
compound's ability to irritate skin, eyes, and the respiratory system dictates the specific
personal protective equipment (PPE) required to create a barrier between the researcher and
the chemical.
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Table 1: GHS Hazard Classification for 5-Bromo-2-iodo-3-methoxypyrazine

Hazard . .
Hazard Code Hazard Class Pictogram Signal Word
Statement
_ o GHSO07
Harmful if Acute toxicity, ] )
H302 (Exclamation Warning
swallowed oral
Mark)
) Skin GHSO07
Causes skin o ] )
H315 o corrosion/irritatio  (Exclamation Warning
irritation
n Mark)
) Serious eye GHSO07
Causes serious ] ]
H319 S damage/eye (Exclamation Warning
eye irritation o
irritation Mark)
May cause Specific target GHSO07
H335 respiratory organ toxicity, (Exclamation Warning

irritation

single exposure

Mark)

Source: Aggregated GHS information from multiple suppliers.[1][4]

Core Protective Measures: Engineering and
Personal Protective Equipment (PPE)

The hierarchy of controls is a fundamental principle of laboratory safety. Before relying on PPE,
engineering controls must be in place.

Primary Engineering Control: Chemical Fume Hood Due to its classification as a respiratory
irritant (H335), all handling of 5-Bromo-2-iodo-3-methoxypyrazine powder must be performed
inside a certified chemical fume hood. This engineering control is non-negotiable as it captures
potentially harmful dust and vapors at the source, providing the most effective means of
preventing inhalation exposure.

Mandatory Personal Protective Equipment (PPE) Ensemble
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PPE is the final barrier of defense.[5] For this compound, the following ensemble is required to
mitigate the risks of skin, eye, and incidental ingestion exposure.

e Eye and Face Protection:

o Rationale: The H319 classification ("Causes serious eye irritation") necessitates robust
protection beyond standard safety glasses.[1][4]

o Required: Chemical splash goggles that form a seal around the eyes are mandatory. They
must comply with ANSI Z87.1 standards.[6]

o Conditional: When handling larger quantities (>5g) or when there is a heightened risk of
splashing, a full-face shield must be worn in addition to chemical splash goggles.[6][7] The
face shield alone does not provide adequate protection.[6]

» Skin and Body Protection:

o Rationale: The H315 classification ("Causes skin irritation™) requires a complete barrier to
prevent skin contact.[1][4]

o Required: A flame-resistant laboratory coat is the minimum requirement. Ensure cuffs are
snug and the coat is fully buttoned.[5]

o Additional Protection: For tasks involving significant quantities or a high risk of spills, a
chemically resistant apron should be worn over the lab coat.[7] Full-length pants and
closed-toe shoes are mandatory at all times in the laboratory.[5]

o Hand Protection:

o Rationale: Direct contact with the skin can cause irritation. No single glove material
protects against all chemicals indefinitely.[8]

o Required: Nitrile gloves are the standard for providing protection against incidental contact
with this solid compound.[8][9]

o Protocol: Always inspect gloves for tears or punctures before use. For procedures
involving prolonged contact or immersion, consult the glove manufacturer’s chemical
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resistance guide to select a glove with a longer breakthrough time, such as neoprene or
butyl rubber.[8][9] Remove gloves using the proper technique to avoid contaminating your
skin and dispose of them immediately in the designated chemical waste container.

Operational Plan: Step-by-Step Handling Protocol

This workflow is designed to ensure safety at every stage of handling, from preparation to
disposal.
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Contingency

(1. Pre-Operation Safety Checkj 4. Emergency Response

Preparation

Don Full PPE: Personnel Exposure:
- Goggles & Face Shield Verify Fume Hood is Operational Spill Containment: - Skin: Wash 15 min
- Lab Coat (Check Airflow Monitor) Evacuate if Large, Use Spill Kit for Small Spills - Eyes: Flush 15 min at Eyewash Station
- Nitrile Gloves Seek Immediate Medical Attention

2. Chemical Handling (Inside Fume Hood)

Weigh Compound on Anti-Static Weigh Paper
Use Spatula to Avoid Dust Generation

\ 4

(Carefully Transfer to Reaction Vesselj

Clegnup
\ 4

3. Decontamination & Disposal

Wipe Down Surfaces with Appropriate Solvent
(e.g., Ethanol)

\ 4

Segregate Waste:
- Contaminated PPE & Solids -> Solid Waste
- Unused Compound -> Original Container or Solid Waste

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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